4-Aminophthalonitrile
Overview
Description
4-Aminophthalonitrile, also known as 3,4-Dicyanoaniline, is a chemical compound with the linear formula H2NC6H3-1,2-(CN)2 . It has a molecular weight of 143.15 .
Synthesis Analysis
4-Aminophthalonitrile can be synthesized by chemical transformation of phthalimide through a series of successive reactions such as nitration and reduction, or nitration, amidation, dehydration, and reduction . The reaction products are purified and characterized by means of elemental analysis .Molecular Structure Analysis
The molecular structure of 4-Aminophthalonitrile is represented by the linear formula H2NC6H3-1,2-(CN)2 . The molecular weight of this compound is 143.15 .Chemical Reactions Analysis
4-Aminophthalonitrile is synthesized by chemical transformation of phthalimide through a series of successive reactions such as nitration and reduction, or nitration, amidation, dehydration, and reduction .Physical And Chemical Properties Analysis
4-Aminophthalonitrile appears as an orange crystalline powder . It has a melting point of 179-181 °C . It is soluble in methanol and insoluble in water . It has a density of 1.2597 (rough estimate) and a vapor pressure of 0.017Pa at 25℃ .Scientific Research Applications
Dye Sensitized Solar Cells (DSSC)
4-Aminophthalonitrile has been studied for its use in Dye Sensitized Solar Cells (DSSC). The geometries, electronic structures, polarizabilities, and hyperpolarizabilities of this organic dye sensitizer were studied based on Hartee-Fock (HF) and Density Functional Theory (DFT) using the hybrid functional B3LYP . The absorption bands have been assigned to n → π * transitions . The interfacial electron transfer between the semiconductor TiO2 electrode and the dye sensitizer is due to an electron injection process from the excited dye to the semiconductor’s conduction band .
Quantum Chemical Calculations
4-Aminophthalonitrile has been used in quantum chemical calculations. The Ultraviolet-visible (UV-Vis) spectrum was investigated by Time Dependent DFT (TD-DFT) . Calculated results suggest that the three excited states with the lowest excited energies in 4-Aminophthalonitrile is due to photoinduced electron transfer processes .
Diagnostic Assay Manufacturing
4-Aminophthalonitrile is used in the manufacturing of diagnostic assays . These assays are tests that are performed in a laboratory to help diagnose some diseases.
Hematology
4-Aminophthalonitrile is used in hematology, which is the branch of medicine concerned with the study of the cause, prognosis, treatment, and prevention of diseases related to blood .
Histology
4-Aminophthalonitrile is used in histology, which is the study of the microscopic structure of tissues .
Bioprocessing
4-Aminophthalonitrile is used in bioprocessing, which is a technology used for transferring the current laboratory-based science of genetic engineering into the practical production of biotherapeutic drugs .
Safety and Hazards
4-Aminophthalonitrile is toxic if swallowed, in contact with skin, or if inhaled . It causes skin irritation and serious eye irritation . It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray, and to use personal protective equipment including protective gloves, protective clothing, eye protection, and face protection .
Future Directions
While the future directions of 4-Aminophthalonitrile are not explicitly mentioned in the search results, one paper suggests that 4-Aminophthalonitrile used in Dye Sensitized Solar Cells (DSSC) gives a good conversion efficiency . This suggests potential for its use in the development of efficient solar cells.
properties
IUPAC Name |
4-aminobenzene-1,2-dicarbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5N3/c9-4-6-1-2-8(11)3-7(6)5-10/h1-3H,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RRCAJFYQXKPXOJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1N)C#N)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0069127 |
Source
|
| Record name | 1,2-Benzenedicarbonitrile, 4-amino- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0069127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Aminophthalonitrile | |
CAS RN |
56765-79-8 |
Source
|
| Record name | 4-Amino-1,2-benzenedicarbonitrile | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=56765-79-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 1,2-Benzenedicarbonitrile, 4-amino- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0056765798 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 4-Aminophthalonitrile | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=309814 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 1,2-Benzenedicarbonitrile, 4-amino- | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1,2-Benzenedicarbonitrile, 4-amino- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0069127 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3,4-dicyanoaniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.054.864 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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